Cas no 63886-71-5 (Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI))

• Product Name: Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI)
• CAS No: 63886-71-5
• MF: C₂₂H₁₈N₄O₂S₂
• MW: 434.533921718597
• CID: 504547
• PubChem ID: 3033268
• Update Time: 2025-04-19

Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- (9CI)
• N',N'''-(m-Phenylene)bis(N-benzoylthiourea)
• N-[[3-(benzoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
• AC1MHVHT
• BENZAMIDE, N,N'-(1,3-PHENYLENEBIS(IMINOCARBONOTHIOYL))BIS-
• HMS3085M19
• m-Phenylene-bis-benzoyl-thiourea
• N,N'-(1,3-Phenylenebis(iminocarbonothioyl))bisbenzamide
• NSC5850
• NSC-5850
• USAF K-1479
• 1,3-bis(n'-benzoylthioureido)benzene
• DTXSID50213481
• Benzamide,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
• NSC 5850
• CHEMBL1721139
• SMR001547357
• 63886-71-5
• MLS002637845

• Inchi： 1S/C22H18N4O2S2/c27-19(15-8-3-1-4-9-15)25-21(29)23-17-12-7-13-18(14-17)24-22(30)26-20(28)16-10-5-2-6-11-16/h1-14H,(H2,23,25,27,29)(H2,24,26,28,30)
• InChI Key： OQJWOAKDDASRJT-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=C(C=1)NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 434.08734
• Monoisotopic Mass: 434.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.411
• Refractive Index: 1.758
• PSA: 82.26
• LogP: 4.86800